Cas no 954219-34-2 (4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine)

• Product Name: 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine
• CAS No: 954219-34-2
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• MDL: MFCD09861647
• CID: 4661659
• Update Time: 2025-08-05

4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine
• W19006
• 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine

• MDL： MFCD09861647
• Inchi： 1S/C11H8ClFN2O/c1-16-10-3-2-7(4-8(10)13)9-5-11(12)15-6-14-9/h2-6H,1H3
• InChI Key： PRKOHIYQLPVUMY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=C(C=2)F)OC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine

Introduction to 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine (CAS No. 954219-34-2)

4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine, with the CAS number 954219-34-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrimidine family, characterized by its unique structural features and potential biological activities. The presence of a chloro group and a 3-fluoro-4-methoxyphenyl substituent on the pyrimidine ring imparts specific chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine consists of a pyrimidine core with a chlorine atom at the 4-position and a 3-fluoro-4-methoxyphenyl group at the 6-position. This arrangement provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties. The fluorine atom enhances the compound's metabolic stability, while the methoxy group contributes to its solubility and receptor binding affinity.

In recent years, medicinal chemistry research has focused on the development of novel drugs targeting various diseases, including cancer, inflammation, and neurological disorders. 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine has shown promising results in several preclinical studies, particularly in its ability to modulate key biological pathways. For instance, it has been investigated for its potential as an inhibitor of kinases, enzymes that play critical roles in cell signaling and proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the kinase inhibitory activity of 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine. The researchers found that this compound effectively inhibited several kinases involved in cancer progression, including EGFR (Epidermal Growth Factor Receptor) and CDK2 (Cyclin-dependent kinase 2). These findings suggest that 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine could be a valuable lead compound for developing targeted therapies against specific types of cancer.

Beyond its potential as a kinase inhibitor, 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to various chronic diseases. A study published in the European Journal of Pharmacology demonstrated that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6). These results indicate that 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine could be further developed as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it suitable for chronic administration in therapeutic settings. Additionally, its ability to cross the blood-brain barrier (BBB) suggests potential applications in central nervous system (CNS) disorders.

In terms of clinical development, several derivatives of 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine are currently undergoing preclinical and early-stage clinical trials. These derivatives have been optimized to enhance their potency, selectivity, and safety profile. For example, one derivative has shown promising results in Phase I clinical trials for treating non-small cell lung cancer (NSCLC). The preliminary data indicate that this derivative is well-tolerated by patients and exhibits significant antitumor activity.

The synthetic route for preparing 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine involves multiple steps, including nucleophilic substitution reactions and coupling reactions. A common approach involves starting from commercially available 2-chloropyrimidin-5(1H)-one, which undergoes a series of transformations to introduce the desired substituents. The synthetic flexibility of this route allows for the preparation of various analogs with different functional groups, enabling structure-activity relationship (SAR) studies to optimize the compound's biological properties.

In conclusion, 4-Chloro-6-(3-fluoro-4-methoxyphenyl)pyrimidine (CAS No. 954219-34-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents targeting cancer, inflammation, and neurological disorders. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.